Cas no 20000-55-9 (Methyl 3-(benzo[d]oxazol-2-yl)benzoate)

Methyl 3-(benzo[d]oxazol-2-yl)benzoate is a benzoate ester derivative incorporating a benzoxazole moiety, offering unique structural and functional properties. This compound is valued in organic synthesis and pharmaceutical research due to its dual functionality as both an ester and a heterocyclic aromatic system. The benzoxazole ring enhances its potential as a building block for fluorescent probes, bioactive molecules, or materials with optoelectronic applications. Its ester group provides reactivity for further derivatization, making it versatile in medicinal chemistry and material science. The compound’s stability and well-defined reactivity profile make it suitable for controlled synthetic transformations.
Methyl 3-(benzo[d]oxazol-2-yl)benzoate structure
20000-55-9 structure
Product Name:Methyl 3-(benzo[d]oxazol-2-yl)benzoate
CAS No:20000-55-9
MF:C15H11NO3
MW:253.252743959427
CID:2194265
Update Time:2025-10-31

Methyl 3-(benzo[d]oxazol-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-(benzo[d]oxazol-2-yl)benzoate

Methyl 3-(benzo[d]oxazol-2-yl)benzoate Pricemore >>

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Chemenu
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Additional information on Methyl 3-(benzo[d]oxazol-2-yl)benzoate

Methyl 3-(benzo[d]oxazol-2-yl)benzoate: A Comprehensive Overview

Methyl 3-(benzo[d]oxazol-2-yl)benzoate, also known by its CAS number 20000-55-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzo[d]oxazole moiety with a benzoate group, making it a versatile building block for various applications.

The benzo[d]oxazole ring system is a heterocyclic aromatic compound that has been extensively studied for its electronic properties and reactivity. In methyl 3-(benzo[d]oxazol-2-yl)benzoate, this moiety is attached to a benzoate group via a methylene bridge, creating a molecule with potential for both electronic and optical applications. Recent studies have highlighted the importance of such structures in the development of advanced materials, particularly in the areas of organic electronics and optoelectronics.

One of the key features of methyl 3-(benzo[d]oxazol-2-yl)benzoate is its ability to act as a precursor for the synthesis of more complex molecules. For instance, researchers have utilized this compound as a starting material for the preparation of functional polymers and low-dimensional materials. The incorporation of the benzo[d]oxazole group into these materials has been shown to enhance their thermal stability and mechanical properties, making them suitable for high-performance applications.

Recent advancements in synthetic methodologies have also enabled the precise control over the substitution patterns of methyl 3-(benzo[d]oxazol-2-yl)benzoate. This has led to the development of derivatives with tailored electronic properties, which are being explored for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. The ability to fine-tune the electronic characteristics of these derivatives has opened up new possibilities in the design of efficient optoelectronic materials.

In addition to its role as a precursor, methyl 3-(benzo[d]oxazol-2-yl)benzoate has also been investigated for its potential as a standalone material in certain applications. For example, studies have demonstrated that this compound exhibits excellent thermal stability and can be processed into thin films using conventional techniques such as spin coating or thermal evaporation. These properties make it an attractive candidate for use in high-temperature applications or as a component in layered materials.

The synthesis of methyl 3-(benzo[d]oxazol-2-yl)benzoate typically involves multi-step reactions that require careful optimization to achieve high yields and purity. Researchers have developed various strategies to streamline the synthesis process, including the use of catalytic systems and microwave-assisted techniques. These advancements have not only improved the efficiency of synthesis but also reduced the environmental impact associated with traditional synthetic methods.

From an analytical standpoint, methyl 3-(benzo[d]oxazol-2-yl)benzoate has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared (IR), and ultraviolet-visible (UV-vis) spectroscopy. These analyses have provided valuable insights into the electronic structure and molecular interactions within this compound, further enhancing our understanding of its behavior in different environments.

Looking ahead, methyl 3-(benzo[d]oxazol-2-yl)benzoate is expected to play an increasingly important role in the development of next-generation materials. Its unique combination of structural features and electronic properties positions it as a promising candidate for applications ranging from organic electronics to advanced composites.

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